4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine
Overview
Description
“4-Chloro-6-(2-methyl-1-piperidinyl)pyrimidine” is a chemical compound with the molecular formula C10H14ClN3 . Its molecular weight is 211.69 .
Molecular Structure Analysis
The molecular structure of “4-Chloro-6-(2-methyl-1-piperidinyl)pyrimidine” is represented by the formula C10H14ClN3 .Physical And Chemical Properties Analysis
The molecular weight of “4-Chloro-6-(2-methyl-1-piperidinyl)pyrimidine” is 211.69 .Scientific Research Applications
Pharmaceutical Research
4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine: is utilized in pharmaceutical research as a high-quality reference standard . Its structural specificity makes it valuable for testing and developing new drugs, particularly in the realm of targeting neurological pathways due to the presence of the piperidinyl group.
Analytical Chemistry
In analytical chemistry, this compound serves as a reagent or a standard for calibrating instruments . Its unique chemical signature allows for precise measurements and the development of new analytical methods.
Biopharma Production
The biopharmaceutical industry may use this compound in the synthesis of more complex molecules . Its reactivity with various biochemicals can lead to the production of novel therapeutic agents.
Safety and Toxicology
Safety studies and toxicological assessments often require specific compounds like 4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine to understand the biological impact and safety profile of new chemical entities .
Advanced Battery Science
Triazine derivatives are explored for their potential use in advanced battery technologies . This compound could be investigated for its electrochemical properties and its role in enhancing battery life and performance.
Material Science
In material science, this compound’s structural properties could be harnessed to develop new materials with specific characteristics, such as increased durability or conductivity .
Agricultural Chemistry
Triazine compounds are known for their application in agriculture, particularly as herbicides. While 4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine may not be directly used as an herbicide, its derivatives could be synthesized for pest control and plant growth regulation .
Environmental Science
In environmental science, this compound could be used in studies to detect and quantify pollutants. Its chemical structure may allow it to bind selectively to certain contaminants, aiding in environmental monitoring and remediation efforts .
properties
IUPAC Name |
4-chloro-6-(2-methylpiperidin-1-yl)-1,3,5-triazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14ClN5/c1-6-4-2-3-5-15(6)9-13-7(10)12-8(11)14-9/h6H,2-5H2,1H3,(H2,11,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOCIDGCPSDMNAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C2=NC(=NC(=N2)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901197841 |
Source
|
| Record name | 4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901197841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine | |
CAS RN |
1220016-66-9 |
Source
|
| Record name | 4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220016-66-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-6-(2-methyl-1-piperidinyl)-1,3,5-triazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901197841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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